N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H22N4O/c24-19(20-16-8-9-16)15-7-4-12-23(13-15)18-11-10-17(21-22-18)14-5-2-1-3-6-14/h1-3,5-6,10-11,15-16H,4,7-9,12-13H2,(H,20,24)
• InChI Key: DHSYSALQFVCCAA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=CC=C3)C(=O)NC4CC4
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol

Description

“N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide” is a chemical compound with the molecular formula C19H22N4O and a molecular weight of 322.412. It contains a total of 52 bonds, including 28 non-H bonds, 13 multiple bonds, 5 rotatable bonds, 1 double bond, 12 aromatic bonds, 1 three-membered ring, 3 six-membered rings, 1 secondary amide (aliphatic), 1 tertiary amine (aromatic), and 1 Pyridazine.

Molecular Structure Analysis

The molecular structure of “N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide” includes a three-membered cyclopropyl ring, a six-membered piperidine ring, and a six-membered pyridazine ring. It also contains a secondary amide and a tertiary amine.

Scientific Research Applications

Pharmaceutical Compound Development

The research on related compounds, such as CGRP receptor inhibitors and various carboxamide derivatives, highlights the importance of chemical synthesis in developing pharmaceuticals. For instance, a study on the selection of an enantioselective process for the preparation of a CGRP receptor inhibitor emphasizes the role of chemical synthesis in pharmaceutical development. This process involved a convergent, stereoselective, and economical synthesis demonstrating the synthesis on a multikilogram scale, which is crucial for drug development and production (Cann et al., 2012).

Exploration of New Drug Candidates

Research on various carboxamide derivatives, including those with antimicrobial properties and potential as antipsychotic agents, indicates a broad interest in this class of compounds for therapeutic purposes. For example, the synthesis and biological screening of N-(4-(6-Amino-5-cyano-4-aryl-pyridin-2yl)phenyl)cyclopropane carboxamide revealed good biological and therapeutic activities, suggesting wide-ranging applications in pharmaceuticals and agriculture (Akbari, 2018).

Understanding Molecular Interactions

The study of heterocyclic carboxamides as potential antipsychotic agents, where the binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors was evaluated, illustrates the importance of understanding molecular interactions in drug discovery. This research provides insights into the structural requirements for the appearance of potent positive inotropic activity in certain compounds (Norman et al., 1996).

Future Directions

Piperidine derivatives are among the most important synthetic fragments for designing drugs. Therefore, the development of new piperidine derivatives, including “N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide”, could be a promising direction for future research in drug discovery.